Cas no 121758-19-8 (N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide))

• Product Name: N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide)
• CAS No: 121758-19-8
• MF: C₂₈H₂₈N₂O₄S₂
• MW: 520.662924766541
• MDL: MFCD00269673
• CID: 133425
• PubChem ID: 2733818
• Update Time: 2025-10-28

N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide)
• (1R,2R)-N,N'-DI-P-TOLUENESULFONYL-1,2-DIPHENYL-1,2-ETHYLENEDIAMINE
• Benzenesulfonamide,N,N'-[(1R,2R)-1,2-diphenyl-1,2-ethanediyl]bis[4-methyl-
• (+)-(2R,3R)-2,3-diphenyl-1,4-bis-p-toluenesulfonyl-1,4-diazabutane
• (1R,2R)-1,2-N,N'-bis(p-toluenesulfonylamino
• (1R,2R)-N,N'-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine
• (R,R)-[N,N'-bis(p-toluenesulfonyl)-1,2-diamino-1,2-diphenyl]ethane
• (R,R)-1,2-bis-p-toluenesulfonylamino-1,2-diphenylethane
• 4-methyl-N-((1R,2R)-2-{[(4-methylphenyl)sulfonyl]amino}-1,2-diphenylethyl)benzenesulfonamide
• AC1MBZQR
• AK-55250
• SureCN2068549
• (1R,2R)-N,N'-DITOSYL-1,2-DIPHENYL-1,2-ETHANEDIAMINE
• (1R,2R)-(+)-N,N'-DI-P-TOSYL-1,2-DIPHENYL-ETHYLENEDIAMINE
• (1R,2R)-N,N'-Di-p-tosyl-1,2-diphenyl-1,2- ethylenediamine
• (1R,2R)-n,n'-Di-p-Toluenesulphonyl-1,2-Diphenyl-1,2-Ethylenediamine
• (1R,2R)-N,N'-Di-p-tosyl-1,2-diphenyl-1,2- ethylenediamine,99%e.e.
• (1R,2R)-N,N'-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine, min. 98%
• (1R,2R)-N,N'-Di-p-toluenesulfonyl-1,2-diphenyl-1,2-ethylenediamine,98%
• J-004631
• BS-14995
• SCHEMBL2068549
• N,N'-[(1R,2R)-1,2-Diphenylethane-1,2-diyl]bis(4-methylbenzene-1-sulfonamide)
• 4-methyl-N-[(1R,2R)-2-[(4-methylphenyl)sulfonylamino]-1,2-diphenylethyl]benzenesulfonamide
• MFCD00269673
• Benzenesulfonamide, N,N'-[(1R,2R)-1,2-diphenyl-1,2-ethanediyl]bis[4-methyl-
• WEA75819
• DTXSID50370008
• CS-0093700
• I11867
• AKOS022180122
• 121758-19-8
• (1R,2R)-(+)-N,N'-Di-p-toluenesulfonyl-1,2-diphenyl-1,2-ethylenediamine
• (1R,2R)-N,N''-Di-p-tosyl-1,2-diphenyl-1,2-ethylenediamine
• 4-METHYL-N-[(1R,2R)-2-(4-METHYLBENZENESULFONAMIDO)-1,2-DIPHENYLETHYL]BENZENESULFONAMIDE

• MDL： MFCD00269673
• Inchi： 1S/C28H28N2O4S2/c1-21-13-17-25(18-14-21)35(31,32)29-27(23-9-5-3-6-10-23)28(24-11-7-4-8-12-24)30-36(33,34)26-19-15-22(2)16-20-26/h3-20,27-30H,1-2H3/t27-,28-/m1/s1
• InChI Key： SJEDVDWSFHJKIZ-VSGBNLITSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 520.14904973g/mol
• Monoisotopic Mass: 520.14904973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1673 (rough estimate)
• Melting Point: 203-208 °C
• Boiling Point: 697.1±65.0 °C at 760 mmHg
• Flash Point: 375.4±34.3 °C
• Refractive Index: 1.6510 (estimate)
• PSA: 109.10000
• LogP: 7.98620
• Solubility: Not available
• Vapor Pressure: No data available

N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H332 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Safety Term：S24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide)

Comprehensive Overview of N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) (CAS No. 121758-19-8)

N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) (CAS No. 121758-19-8) is a chiral sulfonamide derivative with significant applications in asymmetric synthesis and pharmaceutical research. This compound, often abbreviated as chiral bis-sulfonamide, is characterized by its stereospecific (1R,2R)-diphenylethane backbone and dual p-toluenesulfonamide functional groups. Its unique structure makes it a valuable ligand or intermediate in catalytic reactions, particularly in enantioselective transformations.

The growing interest in chiral auxiliaries and asymmetric catalysts has propelled research into compounds like N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide). Researchers frequently search for "efficient chiral sulfonamide catalysts" or "CAS 121758-19-8 applications," reflecting its relevance in modern organic chemistry. Its rigid diphenylethane framework enhances stereocontrol, while the electron-withdrawing sulfonamide groups facilitate coordination with metals, enabling applications in C–H activation and cross-coupling reactions.

From a synthetic perspective, this compound is often explored for its role in enantioselective hydrogenation and dynamic kinetic resolution. Recent publications highlight its utility in constructing pharmaceutical intermediates, aligning with trends toward green chemistry and atom economy. Users searching for "sustainable chiral ligands" or "non-toxic asymmetric synthesis" will find this compound noteworthy due to its stability and recyclability in catalytic systems.

The 4-methylbenzenesulfonamide moieties in CAS 121758-19-8 also contribute to its solubility in polar organic solvents, a feature critical for homogeneous catalysis. Discussions on platforms like ResearchGate often focus on its "ligand design principles" or "structure-activity relationships," underscoring its modularity for tailored applications. Additionally, its low hygroscopicity makes it practical for air-sensitive reactions, addressing common challenges in organometallic chemistry.

In pharmaceutical contexts, derivatives of N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) have been investigated for bioactive molecule synthesis, particularly in kinase inhibitor development. Queries such as "sulfonamide-based drug discovery" or "chiral scaffolds for medicinal chemistry" resonate with its potential. Its dual hydrogen-bonding sites further enable interactions with biological targets, a trait leveraged in fragment-based drug design.

For industrial chemists, the compound’s scalability and compatibility with continuous flow processes are key advantages. Searches for "high-throughput chiral catalysis" or "industrial asymmetric synthesis" often lead to studies involving this sulfonamide. Its thermal stability (up to 200°C) also aligns with demands for high-temperature catalytic systems.

Environmental considerations are another hotspot. The compound’s low ecotoxicity profile, as per recent OECD guidelines, positions it favorably compared to traditional heavy metal catalysts. This aligns with searches for "eco-friendly chiral reagents" or "sustainable organocatalysts."

In summary, N,N'-((1R,2R)-1,2-Diphenylethane-1,2-diyl)bis(4-methylbenzenesulfonamide) (CAS No. 121758-19-8) bridges academic and industrial needs, offering a versatile platform for stereoselective synthesis, catalyst development, and pharmaceutical innovation. Its multifaceted applications ensure continued relevance in evolving chemical landscapes.